Cas no 119228-55-6 (Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- structure
119228-55-6 structure
Product Name:Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:119228-55-6
MF:C17H13N5O7S
MW:431.379421949387
CID:141471
PubChem ID:3088750
Update Time:2025-04-19

Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
    • 2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • DTXSID70152348
    • Acetic acid, ((5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-
    • ((5-(3,5-Dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • 119228-55-6
    • Inchi: 1S/C17H13N5O7S/c1-29-14-4-2-11(3-5-14)20-16(18-19-17(20)30-9-15(23)24)10-6-12(21(25)26)8-13(7-10)22(27)28/h2-8H,9H2,1H3,(H,23,24)
    • InChI Key: BWLAGYWPYBEBMY-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])N1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 431.05369
  • Monoisotopic Mass: 431.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 194Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 697°C at 760 mmHg
  • Flash Point: 375.4°C
  • Refractive Index: 1.721
  • PSA: 163.52
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